Cas no 745716-87-4 (Ethyl 2-amino-4-sulfamoylbutanoate)

• Product Name: Ethyl 2-amino-4-sulfamoylbutanoate
• CAS No: 745716-87-4
• MF: C₆H₁₄N₂O₄S
• MW: 210.251360416412
• MDL: MFCD22384329
• CID: 5611789
• PubChem ID: 163198710
• Update Time: 2025-06-20

Ethyl 2-amino-4-sulfamoylbutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-sulfamoylbutanoate
• CS-0347865
• EN300-843493
• 745716-87-4

• MDL： MFCD22384329
• Inchi： 1S/C6H14N2O4S/c1-2-12-6(9)5(7)3-4-13(8,10)11/h5H,2-4,7H2,1H3,(H2,8,10,11)
• InChI Key： UOGPWLYDKZXCHR-UHFFFAOYSA-N
• SMILES： S(CCC(C(=O)OCC)N)(N)(=O)=O

Computed Properties

• Exact Mass: 210.06742811g/mol
• Monoisotopic Mass: 210.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 121Ų

Additional information on Ethyl 2-amino-4-sulfamoylbutanoate

Ethyl 2-amino-4-sulfamoylbutanoate (CAS No. 745716-87-4): A Comprehensive Overview

Ethyl 2-amino-4-sulfamoylbutanoate, identified by its CAS number 745716-87-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework with both amino and sulfamoyl functional groups, has garnered attention for its potential applications in various biochemical pathways and drug development initiatives.

The molecular structure of Ethyl 2-amino-4-sulfamoylbutanoate consists of a butanoic acid backbone modified by the introduction of an amino group at the second carbon and a sulfamoyl group at the fourth carbon. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both polar functional groups enhances its solubility in polar solvents, making it suitable for various biochemical assays and reactions.

In recent years, the study of sulfamoylated compounds has seen considerable growth due to their diverse biological activities. Sulfamoyl groups are known to participate in numerous enzymatic reactions and can act as key intermediates in the synthesis of bioactive molecules. The compound Ethyl 2-amino-4-sulfamoylbutanoate has been explored in several research contexts, particularly in the development of novel therapeutic agents targeting metabolic and inflammatory disorders.

One of the most compelling aspects of Ethyl 2-amino-4-sulfamoylbutanoate is its potential role as a precursor in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with broad therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif present in Ethyl 2-amino-4-sulfamoylbutanoate aligns well with the pharmacophoric requirements for sulfonamide-based drugs, suggesting its utility in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Virtual screening studies have identified Ethyl 2-amino-4-sulfamoylbutanoate as a promising scaffold for further derivatization. By leveraging molecular docking techniques, scientists have been able to design analogs with enhanced binding affinity to target proteins involved in disease pathways.

The synthesis of Ethyl 2-amino-4-sulfamoylbutanoate involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the preparation of 2-amino-4-chlorobutanoic acid, which is subsequently sulfonated to yield the desired product. This synthetic route underscores the compound's importance as a building block in organic synthesis.

In addition to its pharmaceutical applications, Ethyl 2-amino-4-sulfamoylbutanoate has found utility in agrochemical research. Sulfonamide derivatives are widely used as herbicides and fungicides due to their ability to inhibit key enzymatic processes in pests and weeds. The structural features of this compound make it a candidate for developing novel agrochemical agents with improved efficacy and environmental safety.

The chemical reactivity of Ethyl 2-amino-4-sulfamoylbutanoate allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. For instance, modifications at the amino group can introduce additional pharmacophores, enhancing interactions with biological targets. Similarly, alterations at the sulfamoyl moiety can modulate solubility and metabolic stability, crucial factors in drug design.

Ongoing research efforts are focused on exploring the therapeutic potential of derivatives derived from Ethyl 2-amino-4-sulfamoylbutanoate. Preclinical studies have demonstrated promising results in models of metabolic syndrome and inflammation, highlighting its biological relevance. These findings warrant further investigation into clinical applications, where this compound could serve as a foundation for next-generation therapeutics.

The industrial significance of Ethyl 2-amino-4-sulfamoylbutanoate extends beyond academic research. Its synthesis and application have implications for process chemistry and industrial-scale production. Efficient synthetic routes are being developed to ensure cost-effective manufacturing while maintaining high purity standards required for pharmaceutical use.

In conclusion, Ethyl 2-amino-4-sulfamoylbutanoate (CAS No. 745716-87-4) represents a versatile compound with broad applications in chemical synthesis and drug development. Its unique structural features and reactivity make it a valuable asset for researchers working on innovative therapeutic strategies. As scientific understanding continues to evolve, the potential uses of this compound are expected to expand, further solidifying its role as a key intermediate in modern chemistry.